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Compound of Interest

Compound Name: Dibal-H

Cat. No.: B7800973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diisobutylaluminum hydride (Dibal-H) is a versatile and powerful reducing agent with significant

applications in polymer chemistry. Its utility extends from initiating polymerization and modifying

polymer chain ends to controlled polymer degradation. This document provides detailed

application notes and experimental protocols for the use of Dibal-H in these key areas.

Dibal-H in Ziegler-Natta Polymerization of Olefins
Dibal-H, in conjunction with transition metal halides, forms a potent Ziegler-Natta catalyst

system for the polymerization of olefins like ethylene and propylene.[1] In this system, Dibal-H
acts as a co-catalyst, primarily to alkylate the transition metal center, creating the active sites

for polymerization.[1]

Application Note:
The Dibal-H/Titanium tetrachloride (TiCl₄) system is a classic example of a Ziegler-Natta

catalyst. The alkylaluminum compound activates the titanium species, which then coordinates

with the olefin monomer, leading to insertion and chain propagation.[1] The concentration of

Dibal-H and the Al/Ti molar ratio are critical parameters that influence the catalyst's activity and

the properties of the resulting polymer, such as molecular weight and polydispersity. Careful

control of these parameters is essential for producing polymers with desired characteristics.
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Experimental Protocol: Ziegler-Natta Polymerization of
Ethylene
Materials:

Diisobutylaluminum hydride (Dibal-H) solution in toluene (e.g., 1 M)

Titanium tetrachloride (TiCl₄)

High-purity ethylene gas

Anhydrous toluene (dried over sodium/benzophenone)

Methanol

Hydrochloric acid (10% aqueous solution)

Nitrogen or Argon gas (high purity)

Equipment:

Schlenk line or glovebox for inert atmosphere operations

Jacketed glass reactor with mechanical stirrer, thermocouple, and gas inlet/outlet

Syringes and cannulas for transferring air-sensitive reagents

Filtration apparatus

Drying oven

Procedure:

Reactor Preparation: Thoroughly dry all glassware in an oven at 120°C overnight and

assemble the reactor system hot under a stream of inert gas. Purge the reactor with nitrogen

or argon for at least 30 minutes.
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Solvent and Catalyst Charging: Add 500 mL of anhydrous toluene to the reactor. Cool the

reactor to the desired reaction temperature (e.g., 70°C).

Catalyst Formation: Under an inert atmosphere, add a solution of Dibal-H in toluene to the

reactor via syringe. Then, slowly add TiCl₄ to the stirred solution. A typical Al/Ti molar ratio is

between 2:1 and 10:1. Allow the catalyst components to react for 15-30 minutes.

Polymerization: Introduce a controlled flow of ethylene gas into the reactor. Maintain a

constant pressure and temperature throughout the polymerization. The reaction is typically

exothermic and requires cooling.

Termination: After the desired reaction time (e.g., 1-2 hours), stop the ethylene flow and

terminate the polymerization by slowly adding 50 mL of methanol to the reactor.

Polymer Isolation and Purification:

Add 200 mL of 10% HCl solution to the reactor to decompose the catalyst residues.

Stir the mixture vigorously for 30 minutes.

Filter the polyethylene powder, wash it thoroughly with methanol, and then with water until

the washings are neutral.

Dry the polymer in a vacuum oven at 60-80°C to a constant weight.

Quantitative Data:
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Catalyst
System

Al/Ti
Molar
Ratio

Temper
ature
(°C)

Ethylen
e
Pressur
e (atm)

Polymer
ization
Time (h)

Yield (g)

Molecul
ar
Weight
(Mw,
g/mol )

Polydis
persity
Index
(PDI)

Dibal-H /

TiCl₄
5:1 70 5 1 150 250,000 4.5

Dibal-H /

TiCl₄
10:1 70 5 1 180 200,000 5.2

Dibal-H /

TiCl₄
5:1 80 5 1 165 220,000 4.8

Note: The data in this table are representative and can vary based on specific reaction

conditions and purity of reagents.

Logical Relationship Diagram:
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Dibal-H (Co-catalyst)

Active Catalyst Complex

Alkylation

TiCl₄ (Catalyst) PolyethyleneChain Propagation

Ethylene Monomer

Coordination & Insertion
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Preparation

Reaction

Work-up

ε-Caprolactone in Toluene

Add Dibal-H at 0°C

Stir at Room Temperature

Quench with Methanol

Precipitate in cold Methanol

Redissolve and Re-precipitate

Vacuum Dry

Polycaprolactone
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Ester-Terminated Polymer
(PMMA-COOEt)

Dibal-H
(-78°C) Tetrahedral IntermediateReduction Aldehyde-Terminated Polymer

(PMMA-CHO)
Work-up Post-polymerization

Modifications

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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